Cas no 1214337-70-8 (Ethyl 6-bromo-3-chloropicolinate)

• Product Name: Ethyl 6-bromo-3-chloropicolinate
• CAS No: 1214337-70-8
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 5050896
• Update Time: 2025-05-23

Ethyl 6-bromo-3-chloropicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-3-chloropicolinate
• ethyl 6-bromo-3-chloropyridine-2-carboxylate

• Inchi： 1S/C8H7BrClNO2/c1-2-13-8(12)7-5(10)3-4-6(9)11-7/h3-4H,2H2,1H3
• InChI Key： ZEMWCNRCRJQGDA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)OCC)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 6-bromo-3-chloropicolinate

Ethyl 6-bromo-3-chloropicolinate: A Comprehensive Overview

Ethyl 6-bromo-3-chloropicolinate (CAS No. 1214337-70-8) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is a derivative of picolinic acid, which is a naturally occurring compound with a wide range of biological activities. The addition of bromine and chlorine substituents at specific positions on the picolinic acid backbone introduces unique electronic and steric effects, making Ethyl 6-bromo-3-chloropicolinate a versatile molecule for research and development.

The Ethyl 6-bromo-3-chloropicolinate structure consists of a six-membered aromatic ring with two substituents: a bromine atom at the 6-position and a chlorine atom at the 3-position. The ethyl ester group is attached to the carboxylic acid moiety, which plays a crucial role in stabilizing the molecule and enhancing its solubility in organic solvents. This structural arrangement makes it an ideal candidate for use in various chemical reactions, including those involving metal coordination and enzymatic catalysis.

Recent studies have highlighted the potential of Ethyl 6-bromo-3-chloropicolinate as a ligand in transition metal complexes. Its ability to coordinate with metals such as zinc, copper, and iron has been extensively explored, particularly in the context of catalytic applications. For instance, researchers have demonstrated that Ethyl 6-bromo-3-chloropicolinate can act as a chelating agent in the synthesis of metalloporphyrins, which are widely used in drug delivery systems and sensors.

In addition to its role in coordination chemistry, Ethyl 6-bromo-3-chloropicolinate has shown promise in the field of pharmacology. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. Furthermore, its ability to modulate enzyme activity has led to investigations into its use as a therapeutic agent for conditions such as neurodegenerative diseases and cancer.

The synthesis of Ethyl 6-bromo-3-chloropicolinate involves a multi-step process that typically begins with the bromination and chlorination of picolinic acid derivatives. The exact conditions for these reactions are critical to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

One of the most exciting developments involving Ethyl 6-bromo-3-chloropicolinate is its application in materials science. Researchers have explored its use as a building block for constructing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit exceptional porosity and stability, making them ideal for gas storage, catalysis, and sensing applications.

Moreover, Ethyl 6-bromo-3-chloropicolinate has been investigated for its role in agricultural chemistry. Studies indicate that this compound may serve as an effective herbicide or fungicide due to its ability to inhibit key enzymes involved in plant growth and pathogenic activity. Field trials are currently underway to assess its efficacy under real-world conditions.

In terms of environmental impact, Ethyl 6-bromo-3-chloropicolinate has been found to degrade relatively quickly under aerobic conditions, reducing concerns about long-term persistence in ecosystems. However, further research is needed to fully understand its environmental fate and potential risks.

From a safety standpoint, handling Ethyl 6-bromo-3-chloropicolinate requires adherence to standard laboratory protocols due to its potential irritancy and toxicity at high concentrations. Proper personal protective equipment should be used during synthesis and experimentation to minimize exposure risks.

In conclusion, Ethyl 6-bromo-3-chloropicolinate (CAS No. 1214337-70-8) is a multifaceted compound with applications spanning coordination chemistry, pharmacology, materials science, and agriculture. Its unique structure and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic research and industrial applications is expected to grow significantly.